Cas no 70303-40-1 (Pyrazine,2-hexyl-3,5-dimethyl-)

• Product Name: Pyrazine,2-hexyl-3,5-dimethyl-
• CAS No: 70303-40-1
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 562602
• PubChem ID: 12168360
• Update Time: 2025-04-19

Pyrazine,2-hexyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2-hexyl-3,5-dimethyl-
• 2-HEXYL-3,5-DIMETHYLPYRAZINE
• Pyrazine,2-hexyl-3,5-dimethyl
• AKOS006287183
• 3,5-dimethyl-2-hexylpyrazine
• DTXSID70479067
• 70303-40-1

• Inchi： 1S/C12H20N2/c1-4-5-6-7-8-12-11(3)14-10(2)9-13-12/h9H,4-8H2,1-3H3
• InChI Key： MASDSRQGDJFGPI-UHFFFAOYSA-N
• SMILES： CCCCCCC1C(C)=NC(C)=CN=1

Computed Properties

• Exact Mass: 192.16300
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 3.21620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines